Cas no 2248408-49-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate structure

2248408-49-1 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate

CAS No:2248408-49-1

Molecular Formula:C₁₂H₁₂N₂O₄

Molecular Weight:248.234683036804

CID:6453027

PubChem ID:165859718

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate Properties

Names and Identifiers

- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate
- 2248408-49-1
- EN300-6513148
- InChIKey： QXTBHABXKWWFPG-UHFFFAOYSA-N
- Inchi： 1S/C12H12N2O4/c1-13(2)7-10(15)18-14-11(16)8-5-3-4-6-9(8)12(14)17/h3-6H,7H2,1-2H3
- SMILES： O(C(CN(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 248.07970687g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 248.07970687g/mol
Heavy Atom Count: 18
Complexity: 356
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 66.9Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-6513148-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate	2248408-49-1		0.1g	$150.0

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate Related Literature

1. Front cover

New J. Chem., 2017,41, 6035-6035
2. Microparticle self-assembly induced by travelling surface acoustic waves†

Ghulam Destgeer,Ali Hashmi,Jinsoo Park,Husnain Ahmed,Muhammad Afzal,Hyung Jin Sung RSC Adv., 2019,9, 7916-7921
3. Analysis of the techniques and materials of the coloured paintings in the Renshou Hall in the Summer Palace

Wenhui Zhou,Jing Yan,Rui Guo Anal. Methods, 2015,7, 5334-5337
4. Preferred microenvironments of halogen bonds and hydrogen bonds revealed using statistics and QM/MM calculation studies†

Phys. Chem. Chem. Phys., 2023,25, 17692-17699
5. Inclusion of multiple cycling of potential in the deep neural network classification of voltammetric reaction mechanisms

Luke Gundry,Gareth Kennedy,Alan M. Bond,Jie Zhang Faraday Discuss., 2022,233, 44-57
6. Di and trinuclear rare-earth metal complexes supported by 3-amido appended indolyl ligands: synthesis, characterization and catalytic activity towards isoprene 1,4-cis polymerization†

Guangchao Zhang,Baojia Deng,Yun Wei,Shuangliu Zhou,Xiancui Zhu,Zeming Huang,Xiaolong Mu Dalton Trans., 2016,45, 15445-15456
7. Enhancing the thermoelectric performance of gamma-graphyne nanoribbons by introducing edge disorder†

Xiao Cui,Tao Ouyang,Jin Li,Chaoyu He,Chao Tang,Jianxin Zhong Phys. Chem. Chem. Phys., 2018,20, 7173-7179
8. The iridium-catalyzed decarbonylation of aldehydes under mild conditions†

Tomohiro Iwai,Tetsuaki Fujihara,Yasushi Tsuji Chem. Commun., 2008, 6215-6217
9. Antiferromagnetic Fe3As nanostructure with a unique planar Fe arrangement†

Xu Yan,Fanjunjie Han,Yong Liu J. Mater. Chem. C, 2023,11, 16766-16771
10. The mechanism of carbonate formation on Pd–Al2O3 catalysts†

Karin Föttinger,Robert Schlögl,Günther Rupprechter Chem. Commun., 2008, 320-322

2248408-49-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)acetate) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/

Shanghai Guanchuang Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://en.gcbiotechnology.com/

shanghaixianding

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.9dingchem.com/

CANG ZHOU KANGRUI PHARMA CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Aoyou Chemical Co,. Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://en.aoyouchem.com/